Cas no 1010909-70-2 (3-((3-fluoro-4-methoxyphenyl)sulfonyl)propanenitrile)

• Product name: 3-((3-fluoro-4-methoxyphenyl)sulfonyl)propanenitrile
• CAS No: 1010909-70-2
• MF: C₁₀H₁₀FNO₃S
• MW: 243.25470495224
• CID: 5205057

3-((3-fluoro-4-methoxyphenyl)sulfonyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-((3-fluoro-4-methoxyphenyl)sulfonyl)propanenitrile

• Inchi： 1S/C10H10FNO3S/c1-15-10-4-3-8(7-9(10)11)16(13,14)6-2-5-12/h3-4,7H,2,6H2,1H3
• InChI Key： SOZFFCAXAYITTE-UHFFFAOYSA-N
• SMILES： C(#N)CCS(C1=CC=C(OC)C(F)=C1)(=O)=O

Additional information on 3-((3-fluoro-4-methoxyphenyl)sulfonyl)propanenitrile

3-((3-Fluoro-4-methoxyphenyl)sulfonyl)propanenitrile: An Overview of CAS No. 1010909-70-2

3-((3-Fluoro-4-methoxyphenyl)sulfonyl)propanenitrile (CAS No. 1010909-70-2) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a sulfonyl group and a nitrile moiety, making it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 3-((3-fluoro-4-methoxyphenyl)sulfonyl)propanenitrile consists of a fluoro-substituted phenyl ring attached to a sulfonyl group, which is further linked to a propionitrile chain. This combination of functional groups imparts distinct chemical and biological properties to the molecule, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the potential of 3-((3-fluoro-4-methoxyphenyl)sulfonyl)propanenitrile in various therapeutic areas. One notable application is in the field of oncology, where this compound has shown promise as a potential anticancer agent. Research published in the Journal of Medicinal Chemistry has demonstrated that 3-((3-fluoro-4-methoxyphenyl)sulfonyl)propanenitrile exhibits significant cytotoxic activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways that are critical for cancer cell survival and proliferation.

In addition to its anticancer properties, 3-((3-fluoro-4-methoxyphenyl)sulfonyl)propanenitrile has also been investigated for its potential as an anti-inflammatory agent. Studies have shown that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-((3-fluoro-4-methoxyphenyl)sulfonyl)propanenitrile have also been studied in detail. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. Preclinical studies have demonstrated that 3-((3-fluoro-4-methoxyphenyl)sulfonyl)propanenitrile has good oral bioavailability and a reasonable half-life, suggesting that it could be administered orally with minimal dosing frequency.

The safety profile of 3-((3-fluoro-4-methoxyphenyl)sulfonyl)propanenitrile has been evaluated through extensive toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 3-((3-fluoro-4-methoxyphenyl)sulfonyl)propanenitrile (CAS No. 1010909-70-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to explore its potential in various therapeutic areas, including oncology and inflammation, with the aim of translating these findings into clinical benefits for patients.